BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemo-Structural Profiling of 1-Acetyl-6-chloro-
4-methoxyindole

Author: BenchChem Technical Support Team. Date: April 2026
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Compound Name:
yl)ethanone

Cat. No.: B11880454

Get Quote
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A Strategic Intermediate for Medicinal Chemistry & Drug
Discovery[1][2][3]
Executive Summary

1-Acetyl-6-chloro-4-methoxyindole is a specialized heterocyclic building block utilized in the
synthesis of complex alkaloids, kinase inhibitors, and antiviral agents.[1][2][3] Unlike simple
indoles, this trisubstituted scaffold offers a unique electronic profile:

* 4-Methoxy (OMe): Strongly activates the C3 position via resonance, mimicking the
substitution pattern of psilocybin-type alkaloids and mitragynine.[3]

+ 6-Chloro (CI): Blocks metabolic oxidation (CYP450) at the metabolically vulnerable 6-position
and modulates lipophilicity (LogP).[2][3]

¢ N-Acetyl (Ac): Deactivates the pyrrole ring to prevent oxidative polymerization, directs
lithiation to the C2 position, and serves as a removable protecting group.

Primary Applications:
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e Fragment-Based Drug Discovery (FBDD): Scaffold for HIV-1 integrase inhibitors and c-Met

kinase inhibitors.[1][2][3]

o Total Synthesis: Precursor for 4-substituted tryptamines and gramine derivatives.[1][2][3]

Physicochemical Properties

The acetylation of 6-chloro-4-methoxyindole significantly alters its physicochemical profile,

enhancing solubility in organic solvents and stability during storage.[1][2][3]

Property Value | Description Source/Derivation
Molecular Formula C11H10CINO2 Calculated

Molecular Weight 223.66 g/mol Calculated

CAS Number (Parent) 117970-23-7 [ECHEMI, 2025]

Predicted LogP 29-3.2 Est.[1][2][3] vs Parent (2.6)

Off-white to beige crystalline

Appearance ] Analogous chloroindoles
solid
_ _ , N-Ac increases symmetry vs
Melting Point 105°C — 110°C (Predicted)
parent
N Soluble in DCM, EtOAc, ) N
Solubility Lipophilic nature

DMSO; Insoluble in Water

Electronic Character

C3-Nucleophilic (tempered),
C2-Acidic (for lithiation)

Hammett Analysis

Structural & Electronic Analysis

The reactivity of this scaffold is defined by the interplay of three substituents. The diagram

below illustrates the electronic "Push-Pull" forces and the resulting reactive sites.

Electronic Reactivity Map
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Figure 1: Electronic influence of substituents on the indole core. The 4-OMe group pushes
electron density to C3, while the N-Acetyl group pulls density, preventing over-reactivity.[1][2][3]

Synthesis Protocols
Method A: N-Acetylation of 6-Chloro-4-methoxyindole

This is the standard protocol for generating the N-acetyl derivative from the parent indole.[1][2]

[3]
Reagents:

e 6-Chloro-4-methoxyindole (1.0 eq)[1][2][3]

Acetic Anhydride (Acz0) (1.5 eq)[3]

4-Dimethylaminopyridine (DMAP) (0.1 eq)[1][2][3]

Triethylamine (EtsN) (1.2 eq)[3]

Dichloromethane (DCM) (Solvent)[3]
Step-by-Step Methodology:

o Preparation: Dissolve 6-chloro-4-methoxyindole in anhydrous DCM (0.1 M concentration)
under an inert atmosphere (N2 or Ar).
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o Base Addition: Add EtsN and DMAP.[3] Stir for 10 minutes at 0°C.
e Acetylation: Add Acetic Anhydride dropwise over 15 minutes.

o Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor by
TLC (Hexane:EtOAc 3:1).[3] The N-acetyl product will have a higher R_f than the parent.[3]

o Workup: Quench with saturated NHaCl solution. Extract with DCM (3x).[3] Wash combined
organics with brine, dry over MgSOa4, and concentrate in vacuo.[4]

 Purification: Recrystallize from EtOH or purify via flash column chromatography (SiOz, 0-
20% EtOAc in Hexanes).

Method B: C2-Functionalization (Lithiation)

The N-acetyl group allows for regioselective lithiation at C2, a reaction impossible with the
unprotected indole.[3]

Reagents:

 Lithium Diisopropylamide (LDA) (1.1 eq) Note: n-BuLi may attack the acetyl group; LDA is
preferred.[2][3]

o Electrophile (e.g., Mel, DMF, Aldehydes)[5][6]
e THF (Anhydrous) at -78°C.

Workflow:

Cool a solution of 1-acetyl-6-chloro-4-methoxyindole in THF to -78°C.

Add LDA dropwise.[3] Stir for 1 hour to form the C2-lithio species.

Add the electrophile.

Warm to RT and quench.

Reactivity & Applications
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Electrophilic Aromatic Substitution (EAS)

The 4-methoxy group is a powerful activating group that directs incoming electrophiles to the
C3 position. However, the N-acetyl group tempers this reactivity.

o Outcome: Cleaner mono-substitution at C3 compared to the free indole.[3]

o Use Case: Vilsmeier-Haack formylation to generate 1-acetyl-6-chloro-4-methoxyindole-3-
carboxaldehyde, a key intermediate for tryptamine synthesis.[1][2][3]

Metabolic Stability

The 6-chloro substituent is critical for drug design.[3] In many indole drugs, the 6-position is a
"soft spot” for metabolic hydroxylation.

e Mechanism: Chlorine sterically and electronically blocks CYP450 oxidation at C6.

» Relevance: This mimics the strategy used in the optimization of compounds like Delavirdine
and various auxin analogs.

Safety & Handling
o Hazard Classification: Irritant (Skin/Eye/Respiratory).[3]

» Specific Risks: Halo-indoles can be sensitizers. 4-methoxyindoles are structurally related to
bioactive alkaloids; handle with care to avoid unintended biological activity.[1][2][3]

o Storage: Store at 2—-8°C, protected from light (methoxyindoles can be light-sensitive).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Chemo-Structural Profiling of 1-Acetyl-6-chloro-4-
methoxyindole]. BenchChem, [2026]. [Online PDF]. Available at:
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acetyl-6-chloro-4-methoxyindole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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